3-(3-Methylsulfonylphenyl)-5-nitrobenzoic acid, 95%

• IUPAC Name: 3-(3-methylsulfonylphenyl)-5-nitrobenzoic acid
• InChI: InChI=1S/C14H11NO6S/c1-22(20,21)13-4-2-3-9(8-13)10-5-11(14(16)17)7-12(6-10)15(18)19/h2-8H,1H3,(H,16,17)
• InChI Key: HAICSSQILPAAHZ-UHFFFAOYSA-N
• Canonical SMILES: CS(=O)(=O)C1=CC=CC(=C1)C2=CC(=CC(=C2)[N+](=O)[O-])C(=O)O
• Molecular Formula: C14H11NO6S
• DSSTOX Substance ID: DTXSID20691636
• Molecular Weight: 321.31 g/mol
• CAS RN: 1261913-10-3

Description

3-(3-Methylsulfonylphenyl)-5-nitrobenzoic acid (95%) is a synthetic acid that has been used in a variety of laboratory experiments. This acid is a white, odorless, crystalline solid that is soluble in water and some organic solvents. It is also known as 3-MSP-5-NB, 3-MSPNB, and 3-methylsulfonylphenyl-5-nitrobenzoic acid. It has a molecular weight of 259.26 g/mol and a melting point of 113-115°C.

Scientific Research Applications

3-(3-Methylsulfonylphenyl)-5-nitrobenzoic acid (95%) is used in a variety of laboratory experiments and research applications. It has been used as a reagent for the synthesis of various compounds, such as nitrobenzyl esters and nitrobenzyl ethers. It has also been used in the synthesis of various dyes and pigments. In addition, it has been used as a catalyst in the synthesis of polymers and as a reagent in the preparation of cyclic polysulfones.

Mechanism of Action

3-(3-Methylsulfonylphenyl)-5-nitrobenzoic acid (95%) acts as a strong acid catalyst in the synthesis of various compounds. It is capable of protonating and activating the electrophilic sites of reactants, such as nitrobenzene, and promoting the nucleophilic attack of the reactants. In addition, it can act as a Lewis acid, forming complexes with the reactants and facilitating their reaction.
Biochemical and Physiological Effects
3-(3-Methylsulfonylphenyl)-5-nitrobenzoic acid (95%) is not known to have any biochemical or physiological effects. It is not metabolized in the body and is not believed to be toxic.

Advantages and Limitations for Lab Experiments

The main advantage of using 3-(3-Methylsulfonylphenyl)-5-nitrobenzoic acid (95%) in laboratory experiments is its high purity (95%). This makes it an ideal reagent for synthesizing various compounds in a controlled environment. In addition, it is relatively inexpensive and easy to obtain.
The main limitation of using this acid in laboratory experiments is its relatively low reactivity. It is not as reactive as other acids, such as hydrochloric acid, and thus may require higher temperatures and longer reaction times to achieve the desired results.

Future Directions

The use of 3-(3-Methylsulfonylphenyl)-5-nitrobenzoic acid (95%) in laboratory experiments is expected to continue to increase in the future. It is likely to be used in the synthesis of a variety of compounds, such as dyes, pigments, and polymers. In addition, it may be used in the synthesis of pharmaceuticals and other biologically active compounds. It may also be used in the preparation of catalysts for various reactions. Finally, it may be used in the synthesis of novel materials for various applications, such as sensors, catalysts, and fuel cells.

Synthesis Methods

3-(3-Methylsulfonylphenyl)-5-nitrobenzoic acid (95%) can be synthesized from 3-methylsulfonylphenol and nitrobenzene in the presence of a strong acid catalyst. The reaction is typically carried out at a temperature of around 150-160°C in an inert atmosphere, such as nitrogen or argon. The reaction produces a mixture of 3-(3-methylsulfonylphenyl)-5-nitrobenzoic acid (95%) and 3-methylsulfonylphenol. The nitrobenzene can be recycled and reused in subsequent reactions.